N-benzyl-4-chloro-6-(1-piperidinyl)-1,3,5-triazin-2-amine

• IUPAC Name: N-benzyl-4-chloro-6-piperidin-1-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C15H18ClN5/c16-13-18-14(17-11-12-7-3-1-4-8-12)20-15(19-13)21-9-5-2-6-10-21/h1,3-4,7-8H,2,5-6,9-11H2,(H,17,18,19,20)
• InChI Key: MDPOZVSHHVRASG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=NC(=N2)NCC3=CC=CC=C3)Cl
• Molecular Formula: C15H18ClN5
• Molecular Weight: 303.79 g/mol

Description

N-benzyl-4-chloro-6-(1-piperidinyl)-1,3,5-triazin-2-amine is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-benzyl-4-chloro-6-(1-piperidinyl)-1,3,5-triazin-2-amine involves the inhibition of specific enzymes or receptors in the body. For example, it has been found to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels in the brain, which can improve cognitive function.
Biochemical and physiological effects:
N-benzyl-4-chloro-6-(1-piperidinyl)-1,3,5-triazin-2-amine has been found to have various biochemical and physiological effects in the body. For example, it has been found to increase the levels of certain neurotransmitters such as dopamine and serotonin, which can have positive effects on mood and behavior. It has also been found to have antioxidant properties, which can protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-4-chloro-6-(1-piperidinyl)-1,3,5-triazin-2-amine in lab experiments is its high potency and specificity. It has been found to have a high affinity for specific enzymes and receptors, which can make it a useful tool for studying their function. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on N-benzyl-4-chloro-6-(1-piperidinyl)-1,3,5-triazin-2-amine. One area of interest is its potential as a therapeutic agent for the treatment of Alzheimer's disease and other neurodegenerative disorders. Another area of interest is its potential as a tool for studying the function of specific enzymes and receptors in the body. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-benzyl-4-chloro-6-(1-piperidinyl)-1,3,5-triazin-2-amine and its potential applications in various fields.

Synthesis Methods

The synthesis of N-benzyl-4-chloro-6-(1-piperidinyl)-1,3,5-triazin-2-amine involves the reaction of 4-chloro-6-(1-piperidinyl)-1,3,5-triazin-2-amine with benzyl chloride in the presence of a base. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform.

Scientific Research Applications

N-benzyl-4-chloro-6-(1-piperidinyl)-1,3,5-triazin-2-amine has been studied extensively for its potential applications in various fields such as medicinal chemistry, neuroscience, and biochemistry. It has been found to have potential as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.